Cas no 883535-89-5 (2-(2-methyl-1H-indol-1-yl)ethan-1-amine)

2-(2-Methyl-1H-indol-1-yl)ethan-1-amine is a substituted indole derivative featuring an ethylamine side chain at the 1-position and a methyl group at the 2-position of the indole ring. This structural motif is of interest in medicinal chemistry due to its potential as a building block for biologically active compounds, particularly in the development of serotonin receptor modulators and other CNS-targeting agents. The compound's indole core provides a versatile scaffold for further functionalization, while the primary amine group enhances its reactivity for derivatization. Its well-defined synthetic route and stability under standard conditions make it a practical intermediate for research applications.
2-(2-methyl-1H-indol-1-yl)ethan-1-amine structure
883535-89-5 structure
Product Name:2-(2-methyl-1H-indol-1-yl)ethan-1-amine
CAS No:883535-89-5
MF:C11H14N2
MW:174.242262363434
MDL:MFCD04440779
CID:1067881
PubChem ID:2049534
Update Time:2025-08-03

2-(2-methyl-1H-indol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-1H-indol-1-yl)ethanamine
    • [2-(2-Methyl-1H-indol-1-yl)ethyl]amine
    • 2-(2-methyl-1H-indol-1-yl)ethanamine(SALTDATA: 0.5H2SO4)
    • 2-(2-methylindol-1-yl)ethanamine
    • F1386-0300
    • VS-09708
    • 2-(2-methyl-1H-indol-1-yl)ethan-1-amine
    • J-505662
    • SCHEMBL14334586
    • BB 0260220
    • N16820
    • DTXSID20365921
    • PZTWBKQLMZMJDN-UHFFFAOYSA-N
    • 2-(2-METHYL-1H-INDOL-1-YL)-1-ETHANAMINE
    • AKOS005208470
    • EN300-237627
    • 883535-89-5
    • BBL030266
    • STL243833
    • MDL： MFCD04440779
    • Inchi： 1S/C11H14N2/c1-9-8-10-4-2-3-5-11(10)13(9)7-6-12/h2-5,8H,6-7,12H2,1H3
    • InChI Key： PZTWBKQLMZMJDN-UHFFFAOYSA-N
    • SMILES： N1(CCN)C(C)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 174.11600
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 31Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 326.2°C at 760 mmHg
  • Flash Point: 151.1°C
  • Refractive Index: 1.591
  • PSA: 30.95000
  • LogP: 2.60870
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-methyl-1H-indol-1-yl)ethan-1-amine Security Information

2-(2-methyl-1H-indol-1-yl)ethan-1-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-methyl-1H-indol-1-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM231487-5g
2-(2-Methyl-1H-indol-1-yl)ethanamine
 883535-89-5 95%+
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 $614 2021-08-04
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M643130-25mg
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 $ 50.00 2022-06-03
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 $ 65.00 2022-06-03
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M643130-250mg
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 883535-89-5
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 $ 160.00 2022-06-03
Chemenu
CM231487-250mg
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 883535-89-5 95%+
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Chemenu
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 883535-89-5 95%+
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Chemenu
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Matrix Scientific
016475-500mg
[2-(2-Methyl-1H-indol-1-yl)ethyl]amine
 883535-89-5
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 $184.00 2023-09-09
eNovation Chemicals LLC
K57701-1g
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 883535-89-5 95%
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eNovation Chemicals LLC
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